Cas no 1284067-82-8 (1-cyclopropylpiperidin-3-ol)

1-Cyclopropylpiperidin-3-ol is a heterocyclic organic compound featuring a piperidine ring substituted with a cyclopropyl group at the 1-position and a hydroxyl group at the 3-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl moiety enhances metabolic stability, while the hydroxyl group provides a versatile handle for further functionalization. Its rigid framework is advantageous in designing bioactive molecules with improved selectivity and potency. The compound is typically synthesized via selective reduction or cyclization strategies, ensuring high purity and yield for research and industrial applications.
1-cyclopropylpiperidin-3-ol structure
1-cyclopropylpiperidin-3-ol structure
Product name:1-cyclopropylpiperidin-3-ol
CAS No:1284067-82-8
MF:C8H15NO
MW:141.210802316666
CID:5291458

1-cyclopropylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 1-CYCLOPROPYLPIPERIDIN-3-OL
    • 3-Piperidinol, 1-cyclopropyl-
    • 1-cyclopropylpiperidin-3-ol
    • Inchi: 1S/C8H15NO/c10-8-2-1-5-9(6-8)7-3-4-7/h7-8,10H,1-6H2
    • InChI Key: YTZVWPNXEISNHO-UHFFFAOYSA-N
    • SMILES: OC1CCCN(C1)C1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Topological Polar Surface Area: 23.5
  • XLogP3: 0.7

1-cyclopropylpiperidin-3-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWB100127-1G
1-cyclopropylpiperidin-3-ol
1284067-82-8 95%
1g
¥ 6,078.00 2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWB100127-250MG
1-cyclopropylpiperidin-3-ol
1284067-82-8 95%
250MG
¥ 2,435.00 2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWB100127-500MG
1-cyclopropylpiperidin-3-ol
1284067-82-8 95%
500MG
¥ 4,052.00 2023-04-06
Aaron
AR028AA0-50mg
1-Cyclopropylpiperidin-3-ol
1284067-82-8 95%
50mg
$340.00 2025-02-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1564163-250mg
1-Cyclopropylpiperidin-3-ol
1284067-82-8 98%
250mg
¥7507.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1564163-100mg
1-Cyclopropylpiperidin-3-ol
1284067-82-8 98%
100mg
¥5001.00 2024-08-09
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBWB100127-5G
1-cyclopropylpiperidin-3-ol
1284067-82-8 95%
5g
¥ 18,235.00 2023-04-06
Aaron
AR028AA0-10g
1-cyclopropylpiperidin-3-ol
1284067-82-8 95%
10g
$5850.00 2023-12-16
Aaron
AR028AA0-100mg
1-Cyclopropylpiperidin-3-ol
1284067-82-8 95%
100mg
$496.00 2025-02-15
Aaron
AR028AA0-250mg
1-Cyclopropylpiperidin-3-ol
1284067-82-8 95%
250mg
$695.00 2025-02-15

Additional information on 1-cyclopropylpiperidin-3-ol

Introduction to 1-Cyclopropylpiperidin-3-ol (CAS No. 1284067-82-8)

1-Cyclopropylpiperidin-3-ol (CAS No. 1284067-82-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and piperidine moieties, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-cyclopropylpiperidin-3-ol consists of a cyclopropyl group attached to a piperidine ring, with a hydroxyl group at the 3-position. This specific arrangement imparts unique physical and chemical properties to the molecule, making it an attractive candidate for further investigation. The cyclopropyl group, known for its strain energy and conformational rigidity, can influence the compound's biological activity and pharmacokinetic properties. Meanwhile, the piperidine ring, a common structural element in many bioactive molecules, provides a scaffold that can be readily modified to optimize potency and selectivity.

Recent studies have highlighted the potential of 1-cyclopropylpiperidin-3-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 1-cyclopropylpiperidin-3-ol could be a valuable lead compound for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its anti-inflammatory and analgesic effects, 1-cyclopropylpiperidin-3-ol has also shown promise in neurodegenerative disorders. A study conducted by researchers at the University of California, San Francisco, found that certain derivatives of this compound can modulate neurotransmitter systems involved in neuroprotection and neuroregeneration. This opens up new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1-cyclopropylpiperidin-3-ol have been extensively studied to ensure its suitability for drug development. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In terms of synthetic accessibility, 1-cyclopropylpiperidin-3-ol can be synthesized through various routes, including catalytic hydrogenation and organometallic reactions. These methods allow for efficient and scalable production, which is crucial for advancing the compound from the laboratory to clinical trials.

The safety profile of 1-cyclopropylpiperidin-3-ol has been evaluated in preclinical studies using animal models. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further research is needed to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 1-cyclopropylpiperidin-3-ol (CAS No. 1284067-82-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and promising biological activities make it an exciting candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential, paving the way for innovative treatments in various medical fields.

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